Cas no 1421448-83-0 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide)

• Product name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide
• CAS No: 1421448-83-0
• MF: C₁₈H₁₈N₂O₅S
• MW: 374.410923480988
• CID: 5365527

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-oxo-4-(2-thienylmethyl)-3-morpholinecarboxamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide

• Inchi： 1S/C18H18N2O5S/c21-17-11-23-10-14(20(17)9-13-2-1-7-26-13)18(22)19-12-3-4-15-16(8-12)25-6-5-24-15/h1-4,7-8,14H,5-6,9-11H2,(H,19,22)
• InChI Key： DAUNUMZVKPWAAX-UHFFFAOYSA-N
• SMILES： N1(CC2SC=CC=2)C(=O)COCC1C(NC1=CC=C2OCCOC2=C1)=O

Experimental Properties

• Density: 1.438±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 668.5±55.0 °C(Predicted)
• pka: 12.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide

N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-Oxo-4-[ (Thiophen-2-Yl)Methyl ]Morpholine-3-Carboxamide: A Comprehensive Overview

N-(2,3-Dihydro-1,4-benzodioxin-6-Yl)-5-Oxo-4-[ (Thiophen-2-Yl)Methyl ]Morpholine - 3 -Carboxamide is a complex organic compound with the CAS registry number 1421448 - 83 - 0. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development and material science.

The molecular structure of this compound is characterized by a benzodioxin ring, which is fused with a morpholine ring and incorporates a thiophene moiety as a substituent. The benzodioxin ring contributes to the compound's stability and potential bioavailability, while the morpholine ring is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry.

Recent studies have highlighted the importance of thiophene-containing compounds in various biological systems. The thiophene moiety in this compound is particularly interesting due to its ability to participate in π - π interactions, which can enhance the compound's binding affinity to target proteins or enzymes.

The synthesis of N-(2,3-Dihydro - 1,4 - benzodioxin - 6 - yl ) -5 - oxo - 4 [ ( thiophen - 2 - yl ) methyl ] morpholine - 3 - carboxamide involves a multi-step process that includes coupling reactions and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for further studies.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Preclinical studies have shown that it exhibits moderate activity against certain enzymes and receptors, suggesting that it could be developed into a therapeutic agent for conditions such as inflammation or neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The combination of the benzodioxin and thiophene moieties creates a conjugated system that can be used in organic electronics or as a precursor for advanced materials.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These models have provided insights into its stability, solubility, and interaction with biological targets, further enhancing our understanding of its potential uses.

In conclusion, N-(2,3-Dihydro - 1,4 - benzodioxin - 6 - yl ) -5 - oxo - 4 [ ( thiophen - 2 - yl ) methyl ] morpholine - 3 carboxamide is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an attractive candidate for further research and development.